Xenon-124Xe

• CAS No.: 15687-60-2
• Molecular Formula: Xe
• Molecular Weight: 123.90589 g/mol
• IUPAC Name: xenon-124
• InChI: InChI=1S/Xe/i1-7
• InChI Key: FHNFHKCVQCLJFQ-NOHWODKXSA-N
• Isomeric SMILES: [124Xe]
• Canonical SMILES: [Xe]

Description

Xenon-124 (¹²⁴Xe) is a stable isotope of xenon, a noble gas with atomic number 54. It has a natural abundance of 0.0952% in terrestrial xenon reserves and an atomic mass of 123.906 atomic mass units (u) . Unlike radioactive xenon isotopes such as ¹³⁶Xe (half-life > 8.5 × 10²¹ years), ¹²⁴Xe is exceptionally stable, with a half-life exceeding 10¹⁷ years, decaying via double beta (β⁻β⁻) emission . This isotope is commercially available in gaseous form for specialized applications, including nuclear physics research and calibration of particle detectors .

Preparation Methods

Gas Target Technology

The gas target method dominates industrial production due to its compatibility with compact cyclotrons. This approach involves bombarding enriched ¹²⁴Xe gas with protons to generate ¹²³I via intermediate precursors.

Reaction Pathways and Parameters

Two primary nuclear reactions are utilized:

• ¹²⁴Xe(p,2n)¹²³Cs → ¹²³Xe → ¹²³I

• ¹²⁴Xe(p,pn)¹²³Xe → ¹²³I

Key parameters for optimal yield and purity :

Parameter	Value/Range	Source
Proton Energy	15–45 MeV (typically 24–28 MeV)
Target Pressure	>5 bar (high-pressure gas system)
Beam Current	≤150 µA (tested in CP-42 cyclotrons)
¹²⁴Xe Enrichment	>50% (concentration-dependent yield)

The gas is contained in a titanium foil window or cryogenically cooled vessel. The reaction yield depends on stopping power and cross-sections calculated via SRIM simulations .

Challenges and Mitigation Strategies

• Gas Loss Risk : Accidental rupture of window foils or O-ring failures result in complete gas loss, costing ~$50,000/L. Solutions include redundant seals and rapid evacuation systems .

• Impurity Management : Xenon-125 (¹²⁵Xe) decay contributes iodine-125 (¹²⁵I) as a contaminant. Purity is optimized by adjusting irradiation/decay times (e.g., <0.2% ¹²⁵I at processing) .

Solid Target Technology

Solid targets address gas loss risks by cryogenically solidifying ¹²⁴Xe. This method reduces xenon consumption and enhances safety.

Design and Operational Parameters

A conical-shaped copper vessel (1 mm thickness, 1 cm outlet diameter) is cooled with liquid nitrogen. Solidified ¹²⁴Xe forms a 0.28 mm layer under 17–28 MeV proton bombardment .

Critical Parameters :

Parameter	Value/Range	Source
Target Thickness	0.28 mm (solidified layer)
Beam Current Limit	<1.4 µA (to prevent evaporation)
Yield	~150 mCi/µAh (predicted)

Advantages Over Gas Targets

Aspect	Gas Target	Solid Target
Xenon Usage	4 g/run	0.7 g/run (120 cc at STP)
Safety	High risk of gas loss	Minimal gas leakage risk
Cost Efficiency	High (gas replacement costs)	Lower (reduced xenon inventory)

Isotopic Enrichment Techniques

Enriching ¹²⁴Xe is essential for maximizing yield. Gas centrifugation dominates industrial processes.

Gas Centrifugation Process

Orano’s method enriches ¹²⁴Xe to >95% using ultracentrifuges, leveraging xenon’s nine isotopes . Key steps :

• Feed Gas Preparation : Natural xenon (0.096% ¹²⁴Xe) is purified.

• Centrifugal Separation : Isotopic masses are separated at high rotational speeds.

• Product Recovery : Enriched ¹²⁴Xe is cryogenically distilled.

Cost Considerations :

• 500 mL of 25% enriched ¹²⁴Xe costs ~$4,600 .

• Higher enrichment (>50%) increases costs exponentially .

Comparative Analysis of Preparation Methods

Metric	Gas Target	Solid Target
Yield	Higher (1.1 Ci/run reported)	Moderate (~150 mCi/µAh)
Purity	>99.99% (via indirect decay)	High (>99.99%)
Xenon Consumption	4 g/run	0.7 g/run
System Complexity	Moderate (pressure management)	High (cryogenic control)
Cost Efficiency	Low (high gas replacement costs)	High (reduced xenon usage)

Chemical Reactions Analysis

Nuclear Reactions in Astrophysical γ-Process Studies

¹²⁴Xe participates in photodisintegration reactions during the astrophysical γ-process, which synthesizes proton-rich heavy isotopes in stellar environments. Key reactions include:

• ¹²⁴Xe(α,γ)¹²⁸Ba : Radiative alpha capture producing barium-128.

• ¹²⁴Xe(α,n)¹²⁷Ba : Neutron emission channel leading to barium-127.

• ¹²⁴Xe(α,p)¹²⁷Cs : Proton emission channel yielding cesium-127.

Table 1: Decay Parameters of Reaction Products

Isotope	Reaction Channel	Half-Life	Primary γ-Ray Energy (keV)	γ-Ray Intensity (%)
¹²⁸Ba	(α,γ)	58.32 ± 1.2 h	273.44	14.5 ± 0.7
¹²⁷Cs	(α,p) / β⁺-decay	6.25 ± 0.1 h	411.95	62.9 ± 1.0

These cross sections were measured using the activation method, where reaction products are quantified via γ-ray spectroscopy. The ¹²⁴Xe(α,p) channel is complicated by interference from β⁺-decay of ¹²⁷Ba, necessitating precise decay corrections .

Medical Isotope Production via Proton-Induced Reactions

¹²⁴Xe is irradiated with protons to produce iodine-123 (¹²³I), a key diagnostic isotope, through the ¹²⁴Xe(p,2n)¹²³Cs → ¹²³I reaction.

Key Findings :

• Optimal Energy Range : Proton energies of 25–30 MeV maximize ¹²³I yield while minimizing impurities (e.g., ¹²⁵I).

• Thick-Target Yield : ~1.2 GBq/µA·h at 27 MeV (after 6.6 hours of bombardment and decay time).

• Comparative Efficiency : The (p,2n) channel dominates over (p,pn), which has negligible yield (Fig. 2 in ).

Table 2: ¹²⁴Xe Nuclear Reaction Pathways for Medical Isotopes

Target	Reaction	Product	Application
¹²⁴Xe	(p,2n)¹²³Cs	¹²³I	Thyroid imaging
¹²⁴Xe	Neutron capture	¹²⁵Xe → ¹²⁵I	Cancer therapy

Experimental Techniques and Challenges

• Gas Target Systems : High-pressure ¹²⁴Xe gas targets are used in cyclotrons, but require robust containment to prevent gas loss (critical due to ¹²⁴Xe's high cost) .

• Activation Method : Over 95% of ¹²⁸Ba and ¹²⁷Ba reaction products are captured on foil catchers for analysis, with corrections applied for energy-dependent particle transport simulations .

• Interference Mitigation : The ¹²⁴Xe(α,p)¹²⁷Cs signal is disentangled from ¹²⁷Ba β⁺-decay using half-life and γ-ray specificity .

Comparative Analysis with Other Xenon Isotopes

While ¹²⁴Xe’s chemical reactivity aligns with natural xenon (e.g., forming XeO₃, XeF₄), its nuclear stability distinguishes it from radioactive isotopes like ¹³³Xe (β⁻-emitter) or ¹³⁵Xe (neutron poison in reactors) .

Scientific Research Applications

Medical Applications

Radiopharmaceutical Precursor

Xenon-124 serves as a precursor for the production of radioactive isotopes such as iodine-123 and iodine-125. These isotopes are crucial in medical diagnostics:

• Iodine-123 : Used for thyroid imaging and diagnosing neurological conditions, including Parkinson's disease.
• Iodine-125 : Utilized in diagnostic imaging for osteoporosis and in radiotherapy for prostate cancer through seed implantation .

Nuclear Physics Research

Double Electron Capture Studies

Xenon-124 is pivotal in nuclear physics research, particularly in studying rare decay processes such as double electron capture. This phenomenon involves the simultaneous capture of two electrons by two protons in the nucleus, transforming them into neutrons while emitting neutrinos. The significance of this process lies in its implications for understanding neutrino properties and nuclear structure:

• The XENON1T experiment at Gran Sasso National Laboratory successfully detected 126 events of double electron capture from Xenon-124, allowing researchers to calculate its half-life to be approximately $1.8\times 10^{22}$ years, which is extraordinarily longer than the age of the universe .
• This detection enhances our understanding of fundamental particles and forces in physics, contributing to the search for dark matter and insights into neutrino behavior .

Astrophysical Applications

Nuclear Reactions in Stars

Xenon-124 plays a role in astrophysical processes, particularly concerning nucleosynthesis in stars:

• Research indicates that reactions involving Xenon-124 can influence the abundance of certain isotopes produced during stellar evolution. For instance, studies on gamma-process reactions highlight how Xenon isotopes contribute to the formation of heavier elements through complex nuclear interactions .

Case Study 1: XENON1T Experiment

The XENON1T experiment is one of the most notable applications of Xenon-124. It aimed to detect dark matter but also provided insights into double electron capture:

• The experiment utilized 3.2 metric tons of liquid xenon to achieve unprecedented sensitivity in detecting rare events. The successful identification of double electron capture events marked a significant milestone in experimental nuclear physics .

Case Study 2: Medical Imaging with Iodine Isotopes

The use of Xenon-124 as a precursor for iodine isotopes showcases its importance in medical diagnostics:

• Clinical studies have demonstrated the effectiveness of iodine-123 in imaging thyroid conditions and assessing neurological diseases, highlighting the direct impact of Xenon-124 on improving patient outcomes through advanced imaging techniques .

Summary Table of Applications

Application Area	Specific Use	Key Findings/Implications
Medical Imaging	Precursor for Iodine-123 and Iodine-125	Enhances diagnostic capabilities for thyroid and neurological conditions
Nuclear Physics	Double Electron Capture Studies	Provides insights into neutrino properties; half-life measurement aids nuclear structure understanding
Astrophysics	Influences nucleosynthesis processes	Contributes to understanding element formation in stars

Mechanism of Action

The primary mechanism of action for xenon-124 involves its radioactive decay through two-neutrino double electron capture. This process occurs when two protons in the xenon nucleus each absorb an electron from the atomic shell and emit a neutrino, converting into neutrons . This decay process is extremely rare and requires highly sensitive detection methods to observe .

Comparison with Similar Compounds

Comparison with Similar Xenon Isotopes

Isotopic Properties and Natural Abundance

The table below compares key properties of ¹²⁴Xe with other stable and long-lived xenon isotopes:

Isotope	Atomic Mass (u)	Natural Abundance (%)	Half-Life	Decay Mode
¹²⁴Xe	123.906	0.0952	> 10¹⁷ years	β⁻β⁻
¹²⁶Xe	125.904	0.089	Stable	N/A
¹²⁸Xe	127.904	1.9102	Stable	N/A
¹²⁹Xe	128.905	26.4006	Stable	N/A
¹³⁶Xe	135.907	8.8573	> 8.5 × 10²¹ years	β⁻β⁻

¹²⁴Xe is distinct due to its low natural abundance (<0.1%) compared to major isotopes like ¹²⁹Xe (26.4%) and ¹³²Xe (26.9%) . Its β⁻β⁻ decay mode is shared only with ¹³⁶Xe, but ¹²⁴Xe’s decay is far less studied due to its extreme stability.

Isotopic Fractionation in Solar System Contexts

Studies of xenon isotopes in the solar system reveal significant isotopic heterogeneity. For example, mixing 22% comet-derived xenon (Comet-Xe) with 78% primordial xenon (Q-Xe) produces a composition close to atmospheric xenon (Start-Xe). However, ¹²⁴Xe in Start-Xe shows a depletion of -162 ± 31‰ relative to solar wind xenon (SW-Xe), far exceeding depletions in ¹²⁶Xe (-77 ± 30‰) and ¹²⁸Xe (-16 ± 37‰) . This suggests ¹²⁴Xe is more sensitive to nucleosynthetic processes or early solar system fractionation mechanisms.

Comparative Analysis of Decay Modes and Stability

¹²⁴Xe and ¹³⁶Xe are the only xenon isotopes confirmed to undergo β⁻β⁻ decay, but their decay rates differ by orders of magnitude. Theoretical models attribute this to differences in nuclear matrix elements and phase-space factors. For instance, ¹³⁶Xe’s shorter half-life (relative to ¹²⁴Xe) aligns with its higher decay energy (Q-value = 2.458 MeV vs. ¹²⁴Xe’s Q = 1.832 MeV) . These differences make ¹²⁴Xe less favorable for current neutrinoless decay experiments but valuable for studying decay mechanisms over cosmological timescales.

Q & A

Basic Research Questions

Q. What experimental methodologies are commonly employed to detect and analyze the decay modes of Xenon-124Xe?

Researchers typically use ultra-low-background detectors like liquid xenon time-projection chambers (LXeTPCs) to study rare decay processes such as two-neutrino double electron capture (2νECEC). These setups minimize cosmic and radiogenic backgrounds through shielding (e.g., water tanks) and material purification . Calibration involves injecting trace amounts of radioactive isotopes (e.g., $^{83m}$Kr) to validate detector response and energy resolution. Statistical analyses, such as Bayesian inference, are applied to distinguish signal events from noise .

Q. How do researchers design experiments to measure the half-life of this compound’s rare decay processes?

Experimental design focuses on maximizing exposure time and xenon mass while minimizing background interference. For example, the XENON1T experiment utilized 3.2 tonnes of liquid xenon, achieving a half-life sensitivity of $1.1 \times 10^{22}$ years for 2νECEC. Key steps include:

• Signal simulation : Monte Carlo methods model expected energy deposition patterns.
• Background reduction : Pulse shape discrimination and fiducial volume cuts isolate decay signals.
• Uncertainty quantification : Systematic errors from detector stability and xenon purity are propagated using covariance matrices .

Q. What role does isotopic enrichment play in this compound studies?

Enrichment of $^{124}$Xe (natural abundance: 0.095%) enhances signal yield in rare-event searches. Gas centrifuges or cryogenic distillation are used to achieve >90% isotopic purity. This reduces dilution effects from other xenon isotopes and improves statistical significance in decay measurements .

Advanced Research Questions

Q. How can contradictions in reported half-life values for this compound’s 2νECEC decay be resolved?

Discrepancies often arise from differences in detector calibration, background models, or statistical assumptions. To address these:

• Cross-validation : Compare results across experiments (e.g., XENON1T vs. EXO-200) using standardized data-release protocols.
• Systematic error re-evaluation : Scrutinize energy scale uncertainties and xenon purity thresholds.
• Bayesian model averaging : Combine posterior probabilities from independent analyses to refine consensus values .

Q. What novel statistical frameworks are emerging to improve sensitivity in this compound decay searches?

Machine learning techniques, such as convolutional neural networks (CNNs), are being trained on simulated and experimental data to classify signal vs. background events with higher accuracy. Additionally, frequentist vs. Bayesian hybrid approaches optimize confidence intervals in low-statistics regimes. For example, the XENON collaboration employed a profile likelihood ratio to extract the 2νECEC signal with $3.5\sigma$ significance .

Q. How do researchers address the challenge of isotopic interference in multi-xenon systems?

In detectors containing natural xenon, $^{136}$Xe (double-beta decay candidate) may dominate backgrounds. Solutions include:

• Isotopic separation : Preferential enrichment of $^{124}$Xe via cryogenic distillation.
• Spectral decomposition : Deconvoluting energy spectra using known decay Q-values and branching ratios.
• Time-correlated signals : Leveraging decay chains (e.g., $^{220}$Rn $\rightarrow$ $^{216}$Po) to tag and subtract background events .